4-[(4-nitrophenyl)amino]butanoic Acid

• IUPAC Name: 4-(4-nitroanilino)butanoic acid
• InChI: InChI=1S/C10H12N2O4/c13-10(14)2-1-7-11-8-3-5-9(6-4-8)12(15)16/h3-6,11H,1-2,7H2,(H,13,14)
• InChI Key: BTWRFZZFMXEFQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCCCC(=O)O)[N+](=O)[O-]
• Molecular Formula: C10H12N2O4
• DSSTOX Substance ID: DTXSID70407163
• Molecular Weight: 224.21 g/mol
• CAS No.: 87962-89-8

Description

4-[(4-nitrophenyl)amino]butanoic acid, commonly referred to as NB4, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. The compound is a derivative of the amino acid, butanoic acid, and is known for its ability to interact with various biological targets, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Thymidylate Synthase Inhibitors : 4-[(4-nitrophenyl)amino]butanoic acid derivatives are key intermediates for synthesizing new thymidylate synthase inhibitors. A study presented a synthesis method with advantages such as low cost and mild reaction conditions, making it suitable for industrial-scale production (Yuan Guo-qing, 2013).

• Nucleophilic Addition Reactions : Research on the nucleophilic addition of amines to N-aryl-substituted pyrrolin-2-ones has led to the synthesis of N-substituted amides of 3-alkyl(benzyl)amino-4-(4-R-anilino)butyric acids, demonstrating the chemical versatility of nitrophenyl amino derivatives (M. A. Sibiryakova et al., 2002).

• Magnetism in Organic Nitroxides : A study on β-4-(N-Tert-butyl-N-aminoxyl)-1,1‘-biphenyl-3‘,5‘-dicarboxylic acid, a compound structurally related to this compound, explored its application in understanding magnetism in conjugated organic nitroxides. This research could lead to advancements in magnetic materials and devices (L. M. Field & P. M. Lahti, 2003).

• Corrosion Inhibition : The synthesis and application of 1-(4-nitrophenyl)-5-amino-1H-tetrazole for inhibiting corrosion of stainless steel in acidic media showcase the practical applications of nitrophenyl derivatives in industrial maintenance and protection (A. Ehsani et al., 2014).

Potential Applications in Material Science

• Electrochemical Sensing : Gold-copper alloy nanoparticles modified electrodes were developed for the enhanced electrochemical sensing of nitro aromatic toxins, demonstrating the potential of nitrophenyl derivatives in environmental monitoring and pollution control (Afzal Shah et al., 2017).

Safety and Hazards

The safety data sheet for a similar compound, 4-(4-Nitrophenyl)butyric acid, indicates that it is harmful if swallowed and recommends wearing protective gloves, clothing, and eye/face protection. It is advised to rinse cautiously with water in case of eye contact.